Cas no 132496-77-6 (Methyl 3-chloro-4,5-dihydroxybenzoate)

• Product Name: Methyl 3-chloro-4,5-dihydroxybenzoate
• CAS No: 132496-77-6
• MF: C₈H₇ClO₄
• MW: 202.59178185463
• CID: 1090051
• PubChem ID: 21649010
• Update Time: 2025-04-20

Methyl 3-chloro-4,5-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4,5-dihydroxybenzoate
• Methyl 3-chloro 4,5-dihydroxy benzoate
• SCHEMBL1420175
• DTXSID70616591
• 132496-77-6
• Methyl3-chloro-4,5-dihydroxybenzoate
• DB-085043
• A888286
• AKOS022174753
• CS-W007156
• SWRZROKGZUCAQN-UHFFFAOYSA-N

• MDL： MFCD09927452
• Inchi： 1S/C8H7ClO4/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3,10-11H,1H3
• InChI Key： SWRZROKGZUCAQN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C(=O)OC)C=1)O)O

Computed Properties

• Exact Mass: 202.0032864g/mol
• Monoisotopic Mass: 202.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters